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Compound of Interest

Compound Name: CR-1-30-B

Cat. No.: B8217996

Disclaimer: The identifier "CR-1-30-B" does not correspond to a specific, universally
recognized chemical substance. Based on the common laboratory nomenclature, "CR" is
presumed to refer to Chromium. This document provides essential safety and logistical
information for the proper disposal of chromium-containing laboratory waste. Researchers,
scientists, and drug development professionals should always consult their institution's specific
safety data sheets (SDS) and waste disposal protocols.

Immediate Safety and Hazard Identification

Chromium waste, particularly in its hexavalent (Cr(V1)) state, is considered highly toxic and
carcinogenic.[1][2] Trivalent chromium (Cr(lIl)) is significantly less toxic but still requires careful
handling and disposal.[2][3] Improper disposal can lead to severe environmental contamination
and health risks.

Key Hazards:

e Hexavalent Chromium (Cr(V1)): A known human carcinogen, corrosive, and an environmental
hazard. Can cause skin ulcerations, respiratory issues, and damage to the liver and kidneys.

e Trivalent Chromium (Cr(ll1)): Less toxic than Cr(VI) and is an essential trace element for
humans. However, it can still be hazardous in high concentrations.

Quantitative Data for Chromium Waste Disposal
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Proper classification of chromium waste is crucial for disposal. The primary regulatory threshold
is determined by the Toxicity Characteristic Leaching Procedure (TCLP).

Regulatory Limit .
Parameter EPA Waste Code Regulation
(mgiL)

Chromium (Total) 5.0 D007 40 CFR 261.24

If the concentration of chromium in the TCLP extract exceeds 5.0 mg/L, the waste is classified

as hazardous.

Step-by-Step Disposal Protocol for Chromium
Waste

This protocol outlines the general steps for the safe disposal of chromium-containing waste
from a laboratory setting.

Step 1: Waste Identification and Segregation

o Determine if the waste contains hexavalent or trivalent chromium. Whenever possible, waste
streams containing Cr(VI) and Cr(lll) should be segregated.

e Segregate chromium waste from other waste streams, especially from acidic solutions, to
prevent dangerous chemical reactions.

e Solid waste contaminated with chromium (e.g., gloves, pipette tips, paper towels) must be

collected separately from liquid waste.
Step 2: On-Site Treatment (Reduction of Hexavalent Chromium - Optional)

o For laboratories with the appropriate facilities and trained personnel, hexavalent chromium
can be chemically reduced to the less hazardous trivalent form. This is a common practice in

industrial settings.

e This process typically involves the use of a reducing agent, such as sodium bisulfite, under
acidic conditions.
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o Caution: This procedure should only be performed by trained personnel in a controlled
environment, such as a chemical fume hood.

Step 3: Containerization

o Use designated, leak-proof, and chemically compatible containers for chromium waste. Do
not use metal containers or caps, especially for corrosive chromium solutions.

» Containers must be kept closed at all times, except when adding waste.
o For solid waste, use sealed, impermeable bags or other closed, impermeable containers.
Step 4: Labeling

 All chromium waste containers must be clearly labeled as "Hazardous Waste: Chromium"
and include other relevant hazard warnings.

e The label should specify the type of chromium (hexavalent or trivalent) if known, and the
approximate concentration.

¢ [nclude the date of waste accumulation.
Step 5: Storage

o Store chromium waste in a designated satellite accumulation area that is secure and away
from incompatible materials.

e The storage area should have secondary containment to prevent spills.
Step 6: Disposal

» Arrange for the collection of the hazardous waste by a licensed chemical waste disposal
contractor.

» Never dispose of chromium waste down the drain or in regular trash.

e Provide the disposal contractor with a complete and accurate description of the waste.
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Spill and Emergency Procedures

e Minor Spills:
o Evacuate the immediate area.

o Wearing appropriate Personal Protective Equipment (PPE), cover the spill with an inert
absorbent material such as sand or vermiculite. Do not use combustible materials like
sawdust.

o Carefully collect the absorbed material into a designated hazardous waste container.
o Clean the spill area with a suitable decontaminating solution.

e Major Spills:
o Evacuate the laboratory and alert others in the vicinity.

o Contact your institution's emergency response team immediately.

Visual Workflow for Chromium Waste Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of chromium-containing laboratory waste.
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Caption: Decision workflow for the safe disposal of chromium laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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